Cas no 898771-67-0 ( )

  structure
  structure
Product Name: 
CAS No:898771-67-0
MF:C17H16FNO
MW:269.313447952271
MDL:MFCD03842084
CID:868068
PubChem ID:24724858
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [3-(azetidin-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone
    • 3-AZETIDINOMETHYL-4'-FLUOROBENZOPHENONE
    • 3-AZETIDIN-1-YLMETHYL-4'-FLUOROBENZOPHENONE
    • DTXSID60643255
    • 1-{[3-(4-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
    • SB51090
    • (3-(Azetidin-1-ylmethyl)phenyl)(4-fluorophenyl)methanone
    • 898771-67-0
    • MFCD03842084
    • AKOS016020499
    • {3-[(Azetidin-1-yl)methyl]phenyl}(4-fluorophenyl)methanone
    •  
    • MDL: MFCD03842084
    • Inchi: 1S/C17H16FNO/c18-16-7-5-14(6-8-16)17(20)15-4-1-3-13(11-15)12-19-9-2-10-19/h1,3-8,11H,2,9-10,12H2
    • InChI Key: YYHVLBHMGJBRKO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCC1)=O

Computed Properties

  • Exact Mass: 269.12200
  • Monoisotopic Mass: 269.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.20030

  Pricemore >>

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